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Compound of Interest

Compound Name: Evocalcet

CAS No.: 870964-67-3

Cat. No.: B607391

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Evocalcet, focusing on the critical aspect of optimizing dialysate calcium concentration in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Evocalcet?

A1: Evocalcet is a second-generation oral calcimimetic agent that acts as a positive allosteric

modulator of the calcium-sensing receptor (CaSR) on the surface of the parathyroid glands.[1]

[2][3] By binding to the CaSR, Evocalcet increases the receptor's sensitivity to extracellular

calcium.[1][2] This enhanced sensitivity leads to a suppression of parathyroid hormone (PTH)

secretion at lower serum calcium levels.[2][4] The reduction in PTH helps to control secondary

hyperparathyroidism (SHPT) in patients with chronic kidney disease (CKD).[1][2]

Q2: Why is the dialysate calcium concentration an important parameter in experiments

involving Evocalcet?
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A2: The dialysate calcium concentration directly influences the calcium balance during

hemodialysis, which in turn affects serum calcium levels.[5][6][7] Since Evocalcet's primary

function is to modulate the CaSR's sensitivity to calcium, the ambient calcium concentration is

a critical factor that can impact the drug's pharmacodynamic effect. Optimizing the dialysate

calcium concentration is essential for accurately assessing Evocalcet's efficacy in reducing

PTH while avoiding potential side effects like hypocalcemia.[8][9]

Q3: What are the generally recommended dialysate calcium concentrations for patients on

hemodialysis, and how does this relate to Evocalcet studies?

A3: The Kidney Disease: Improving Global Outcomes (KDIGO) guidelines recommend a

dialysate calcium concentration between 2.5 and 3.0 mEq/L (1.25 to 1.5 mmol/L).[8][10]

Historically, higher concentrations were used to prevent hypocalcemia, but with advancements

in therapies like vitamin D analogs and calcimimetics, lower concentrations are now more

common to prevent calcium loading and vascular calcification.[5][11] A post hoc analysis of a

phase 3 clinical trial of Evocalcet demonstrated its efficacy and safety in patients undergoing

hemodialysis with dialysate calcium concentrations of 2.5, 2.75, and 3.0 mEq/L, suggesting

that Evocalcet is effective across this recommended range.[8][12]

Q4: How does Evocalcet affect serum calcium and phosphate levels?

A4: By suppressing PTH secretion, Evocalcet leads to a dose-dependent decrease in serum

corrected calcium and ionized calcium levels.[4][13][14] PTH normally promotes calcium

reabsorption in the kidneys and calcium release from bones; its suppression by Evocalcet
reduces these effects. Evocalcet has also been shown to decrease serum phosphorus levels.

[13][15]
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Data Presentation
Table 1: Effect of Evocalcet on Intact PTH, Corrected Calcium, and Phosphorus in a Phase 2b

Study

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Data adapted from a 3-week, randomized, double-blind, placebo-controlled study in Japanese

hemodialysis patients with secondary hyperparathyroidism.[15][18]

Table 2: Efficacy of Evocalcet by Dialysate Calcium Concentration (Phase 3 Post Hoc

Analysis)
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

This post hoc analysis of a 30-week study concluded that Evocalcet was effective and safe

irrespective of the dialysate calcium concentration.[8][12]

Experimental Protocols
Protocol 1: Assessing the Pharmacodynamic Effect of Evocalcet with Varying Dialysate

Calcium Concentrations

Model: Uremic rat model (e.g., 5/6 nephrectomy) with secondary hyperparathyroidism.[14]

[19]

Groups:

Group A: Vehicle + Dialysate Calcium 2.5 mEq/L

Group B: Evocalcet (e.g., 0.1 mg/kg) + Dialysate Calcium 2.5 mEq/L

Group C: Evocalcet (e.g., 0.1 mg/kg) + Dialysate Calcium 3.0 mEq/L

Procedure:

1. Induce SHPT in the rat model.

2. Acclimatize animals to the dialysis procedure.

3. Administer Evocalcet or vehicle orally once daily for a specified period (e.g., 14 days).[14]
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4. Perform hemodialysis with the assigned dialysate calcium concentration.

5. Collect blood samples at baseline, and at specific time points pre- and post-dialysis.

Endpoints: Measure serum levels of intact PTH, corrected calcium, and phosphorus.

Statistical Analysis: Compare the changes in endpoints between the groups to determine the

interaction between Evocalcet and dialysate calcium concentration.

Mandatory Visualizations

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Signaling pathway of Evocalcet on the parathyroid gland cell.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Experimental workflow for optimizing dialysate calcium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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